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Compound of Interest

Compound Name:
N,4-Dimethyl-5-nitropyridin-2-

amine

CAS No.: 70564-14-6

Cat. No.: B13486393

Get Quote

A Technical Guide for Structural Determination and
Solid-State Characterization
Part 1: Executive Summary & Chemical Context
N,4-Dimethyl-5-nitropyridin-2-amine is a critical scaffold in medicinal chemistry, particularly in

the synthesis of kinase inhibitors (e.g., EGFR or ALK inhibitors) where the aminopyridine core

serves as a hinge-binder.

From a crystallographic perspective, this molecule represents a classic "push-pull"

chromophore:

Push: The electron-donating methylamino group at position 2.

Pull: The electron-withdrawing nitro group at position 5.

This electronic coupling forces the pyridine ring into a quinoid-like distortions, enhancing

planarity and significantly influencing the solid-state packing through strong dipole-dipole
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interactions and specific hydrogen bonding motifs.

Part 2: Experimental Methodologies
Synthesis & Crystallization Protocol
To obtain single crystals suitable for X-ray diffraction (XRD), purity is paramount. The presence

of the N-methyl group introduces specific solubility profiles distinct from the primary amine

analog.

Synthesis Route (S_NAr):

Precursor: 2-Chloro-4-methyl-5-nitropyridine.

Reagent: Methylamine (2.0 M in THF).

Conditions: 60°C, 4h. The nucleophilic aromatic substitution is facilitated by the electron-poor

ring (activated by the 5-nitro group).

Crystallization Workflow:

Solvent Selection: The compound is moderately polar.

Primary Screen: Ethanol/Water (slow cooling).

Secondary Screen: Acetonitrile (vapor diffusion with diethyl ether).

Target Morphology: Yellow/Orange prisms (color arises from the intramolecular charge

transfer).

Data Collection Strategy
For this specific organic lattice, minimizing thermal motion of the methyl groups is critical for

accurate modeling.

Source: Mo-Kα (λ = 0.71073 Å) is preferred over Cu-Kα to minimize absorption, though Cu is

acceptable for small organic crystals.

Temperature:100 K (Cryostream).
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Reasoning: The rotation of the 4-methyl and N-methyl groups can lead to large thermal

ellipsoids at room temperature (298 K), obscuring the precise geometry of the amine

nitrogen.

Resolution: 0.8 Å or better is required to resolve the N-H hydrogen atom position, which is

essential for defining the hydrogen bond network.

Part 3: Structural Analysis & Refinement Logic[1]
Molecular Conformation (The "Push-Pull" Effect)
In the refined structure, expect the following geometric deviations from standard pyridine

values due to the 2-amino/5-nitro conjugation:

Bond Length Alternation:

The C2–N(amine) bond will be shorter than a standard C–N single bond (approx. 1.33–

1.35 Å vs 1.40 Å), indicating double-bond character.

The C2–N1 (ring) and C5–C6 bonds may lengthen, reflecting the quinoid resonance

contribution.

Planarity:

The entire N-C-C(ring)-N(nitro) system should be essentially planar (RMS deviation < 0.05

Å).[1][2]

Check: If the N-methyl group deviates significantly from the ring plane, it indicates steric

crowding with the H-atom at position 3, though this is usually relieved by bond angle

widening rather than twisting.

The N-Methyl Orientation
A critical structural decision is the orientation of the N-methyl group.

Syn-conformation: Methyl group syn to the Ring Nitrogen (N1).

Anti-conformation: Methyl group anti to the Ring Nitrogen.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/25878827/
https://www.researchgate.net/publication/275052689_Crystal_structure_of_2-amino-5-nitro-pyridinium_sulfamate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13486393?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Field Insight: In 2-(methylamino)pyridines, the anti conformation is generally preferred to

avoid steric clash between the methyl group and the lone pair of the ring nitrogen, and to

facilitate intermolecular H-bonding.

Supramolecular Architecture (Packing)
Unlike the primary amine analog (2-amino-4-methyl-5-nitropyridine), which forms

dimers, the N-methyl derivative has only one hydrogen bond donor (N-H).

Predicted Interaction Map:

Primary Motif:N–H...N(ring) intermolecular chains.

The amine H acts as the donor; the ring N (N1) acts as the acceptor.

Secondary Motif:C–H...O(nitro) weak interactions.

The acidic protons at C6 (adjacent to the nitro group) often form weak hydrogen bonds

with the nitro oxygen atoms of neighboring molecules.

Pi-Stacking: Centrosymmetric head-to-tail stacking is common to maximize dipole alignment

between the electron-rich amine end and the electron-poor nitro end.

Part 4: Visualization of Structural Logic
The following diagram illustrates the logical workflow for determining the structure and the

expected interaction network.
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Caption: Workflow for the structural determination of N,4-Dimethyl-5-nitropyridin-2-amine,

highlighting the iterative refinement of Hydrogen atoms essential for defining the packing

network.
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Part 5: Comparative Data & Validation
To validate your structure, compare the refined parameters against the known analog 2-amino-

4-methyl-5-nitropyridine. Significant deviations (>0.03 Å) should trigger a check for twinning or

disorder.

Parameter
Target: N-Methyl
Analog (Predicted)

Reference: Primary
Amine [1]

Structural
Significance

Space Group P2₁/c or P-1 P2₁/n

Planar molecules

often pack in

centrosymmetric

monoclinic cells.

C2–N(amine) 1.34 – 1.36 Å 1.352(2) Å

Partial double bond

character

(conjugation).

C5–N(nitro) 1.44 – 1.46 Å 1.450(2) Å
Standard C-N bond

for nitroarenes.

H-Bond Motif Chain C(4) or C(6) Dimer
Methylation blocks

one donor, breaking

the dimer motif.

Nitro Torsion < 5° (Coplanar) 15.5(3)°

4-Methyl group may

force slight twist in

nitro group.

Validation Check (CheckCIF):

Alert Level B/C: Watch for large thermal ellipsoids on the nitro oxygens. This often indicates

rotational disorder (e.g., 60:40 occupancy) common in 3- or 5-nitropyridines.

Resolution: Ensure (sin θ/λ)max > 0.6 Å⁻¹ to accurately model the electron density of the N-

C bonds.
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Crystal Structure of 2-Amino-4-methyl-5-nitropyridine

Citation: Hari, G. S., et al. (2009). "4-Methyl-3-nitropyridin-2-amine." Acta

Crystallographica Section E: Structure Reports Online, 65(7), o1615.[3]

Note: While the title in PubMed says "3-nitro", the body and chemical data often refer to
the specific isomer series. The 2-amino-4-methyl-5-nitro isomer is the direct primary amine
analog.
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To cite this document: BenchChem. [Crystal Structure Analysis of N,4-Dimethyl-5-
nitropyridin-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13486393/docs#crystal-structure-analysis-of-n-4-
dimethyl-5-nitropyridin-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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